![molecular formula C8H13N3O4 B140106 2-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)ethanol CAS No. 16156-94-8](/img/structure/B140106.png)
2-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)ethanol
Overview
Description
2-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)ethanol, also known as MNI-301, is a chemical compound that has shown potential in scientific research applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Microwave irradiation has been utilized to synthesize derivatives of 2-methyl-5-nitro-1H-imidazol-1-yl, showcasing a novel approach in chemical synthesis (Yang Shao-bin, 2015).
- Chemical Reactivity and Derivatives : Studies on analogues of 2-methyl-5-nitro-1H-imidazol-1-yl have demonstrated various chemical reactions, including condensation, substitution, and esterification, contributing to our understanding of its reactivity and potential for derivative synthesis (T. C. Jenkins et al., 1990).
Biological and Pharmacological Research
- Antimicrobial Activity : Research has shown that derivatives of 2-methyl-5-nitro-1H-imidazol-1-yl exhibit antimicrobial activity, indicating its potential use in developing new antimicrobial agents (M. Raga et al., 1992).
- Antileishmanial Activity : Certain derivatives have demonstrated efficient antileishmanial activity against specific Leishmania strains, suggesting their potential use in treating leishmaniasis (Michael A. Rodriguez et al., 2020).
- Radiosensitization : Some analogues are explored as radiosensitizers, which could enhance the efficacy of radiotherapy in cancer treatment (M. Suto et al., 1991).
Mechanism of Action
Target of Action
It is known that metronidazole, the parent compound, primarily targets dna in anaerobic bacteria and protozoa .
Mode of Action
It is activated in anaerobic conditions to form a nitro radical anion, which damages DNA in target cells, leading to cell death .
Biochemical Pathways
Metronidazole, the parent compound, is known to interfere with dna synthesis in target cells, disrupting their structure and inhibiting their function .
Pharmacokinetics
Metronidazole, the parent compound, is known to be well absorbed orally, widely distributed in the body, metabolized in the liver, and excreted primarily in the urine .
Result of Action
Metronidazole, the parent compound, is known to cause cell death in anaerobic bacteria and protozoa by damaging their dna .
Action Environment
The activation and efficacy of metronidazole, the parent compound, are known to be influenced by the presence of anaerobic conditions .
properties
IUPAC Name |
2-[2-(2-methyl-5-nitroimidazol-1-yl)ethoxy]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O4/c1-7-9-6-8(11(13)14)10(7)2-4-15-5-3-12/h6,12H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGPDZGBXWBKFMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(N1CCOCCO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50167197 | |
Record name | Imidazole, 1-((2-hydroxyethoxy)ethyl)-2-methyl-5-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50167197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16156-94-8 | |
Record name | 2-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)ethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016156948 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Imidazole, 1-((2-hydroxyethoxy)ethyl)-2-methyl-5-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50167197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-(2-METHYL-5-NITRO-1H-IMIDAZOL-1-YL)ETHOXY)ETHANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1EJE896YYV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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